3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%
Overview
Description
3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% (3F5FMCFP) is a synthetic compound that has been used for a variety of applications in scientific research. It is a fluorinated phenol derivative that has been used in the synthesis of various organic compounds, as well as in the development of new drugs and pharmaceuticals. In addition, 3F5FMCFP has been studied for its potential applications in biochemistry and physiology.
Scientific Research Applications
3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% has been studied for its potential applications in scientific research. It has been used in the synthesis of organic compounds, such as polymers and dyes, as well as in the development of new drugs and pharmaceuticals. In addition, 3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% has been studied for its potential applications in biochemistry and physiology.
Mechanism of Action
The mechanism of action of 3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. In addition, 3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% has been shown to interact with other compounds, such as proteins and nucleic acids, which may affect its mechanism of action.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% are not fully understood. However, it has been shown to interact with enzymes involved in the metabolism of drugs and other compounds. In addition, 3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% has been shown to interact with proteins and nucleic acids, which may affect its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
The use of 3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% in lab experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize in high yields. In addition, 3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% is stable and can be stored for long periods of time without degradation. However, there are some limitations to the use of 3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% in lab experiments. It is not approved for use in humans, and its effects on the human body are not fully understood. In addition, 3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% is a potent inhibitor of enzymes, and its use may lead to unexpected results.
Future Directions
There are several potential future directions for research on 3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%. Further studies are needed to better understand its biochemical and physiological effects. In addition, the development of new drugs and pharmaceuticals using 3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% as a starting material is an area of research that could be explored. Finally, the development of new synthetic methods for the production of 3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% could lead to improved yields and lower costs.
Synthesis Methods
3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% can be synthesized by a variety of methods. The most common synthesis method involves the reaction of 4-fluoro-3-methoxycarbonylphenylboronic acid with 3-fluoro-5-chlorophenol in the presence of a base, such as sodium hydroxide. The reaction is typically conducted in refluxing acetonitrile. The resulting product is a 95% pure 3-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%.
properties
IUPAC Name |
methyl 2-fluoro-5-(3-fluoro-5-hydroxyphenyl)benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2O3/c1-19-14(18)12-6-8(2-3-13(12)16)9-4-10(15)7-11(17)5-9/h2-7,17H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWRFWMHPZJNCTO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)C2=CC(=CC(=C2)F)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40684489 |
Source
|
| Record name | Methyl 3',4-difluoro-5'-hydroxy[1,1'-biphenyl]-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40684489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261895-59-3 |
Source
|
| Record name | Methyl 3',4-difluoro-5'-hydroxy[1,1'-biphenyl]-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40684489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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